Cas no 4388-92-5 (3-oxohexanenitrile)

• Product Name: 3-oxohexanenitrile
• CAS No: 4388-92-5
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 325334
• PubChem ID: 9793723
• Update Time: 2025-06-13

3-oxohexanenitrile Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile, 3-oxo-
• 3-OXOHEXANENITRILE
• 3-oxahexanenitrile
• 3-oxo-hexanenitrile
• 3-Oxo-hexannitril
• 3-oxohexanonitrile
• Butanoylacetonitrile
• Cyanopentanone
• Hexanenitrile,3-oxo
• 3-AMINO-1-N-FMOC-PIPERIDINEHYDROCHLORIDE
• AKOS007929914
• 1-cyanopentan-2-one
• Hexanenitrile, 4-oxo-
• 14274-30-7
• SCHEMBL81781
• 4388-92-5
• DTXSID30931616
• FKRWZYAOIGUMNA-UHFFFAOYSA-N
• EN300-84415
• 3-oxohexanenitrile

• Inchi： 1S/C6H9NO/c1-2-3-6(8)4-5-7/h2-4H2,1H3
• InChI Key： FKRWZYAOIGUMNA-UHFFFAOYSA-N
• SMILES： O=C(CC#N)CCC

Computed Properties

• Exact Mass: 111.06800
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 0.941
• Boiling Point: 68°C/0.5mm
• Flash Point: 55.5°C
• Refractive Index: 1.419
• PSA: 40.86000
• LogP: 1.26928

3-oxohexanenitrile Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-oxohexanenitrile

Professional Introduction to 3-oxohexanenitrile (CAS No. 4388-92-5)

3-oxohexanenitrile, with the chemical formula C₆H₇O₂N, is a significant intermediate in organic synthesis and pharmaceutical chemistry. Its CAS number, CAS No. 4388-92-5, uniquely identifies it in scientific literature and industrial applications. This compound, also known as cyanoketone, has garnered attention due to its versatile reactivity and potential applications in the development of novel therapeutic agents.

The structural framework of 3-oxohexanenitrile consists of a six-carbon chain with a ketone group at the third carbon and a nitrile group at the terminal carbon. This configuration imparts unique chemical properties that make it a valuable building block in synthetic chemistry. The presence of both polar functional groups enhances its solubility in polar solvents, facilitating its use in various reaction mechanisms.

In recent years, 3-oxohexanenitrile has been extensively studied for its role in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel heterocyclic compounds, which are crucial in medicinal chemistry. For instance, studies have demonstrated its utility in constructing pyridine and pyrimidine derivatives, which are known for their pharmacological properties.

One of the most compelling aspects of 3-oxohexanenitrile is its ability to undergo diverse transformations under different reaction conditions. It can participate in nucleophilic additions, condensations, and cyclizations, making it a versatile precursor for complex molecular architectures. These reactions are often catalyzed by transition metals or organocatalysts, which enhance reaction efficiency and selectivity.

The pharmaceutical industry has shown particular interest in cyanoketones like 3-oxohexanenitrile due to their potential as drug candidates. Several studies have highlighted its role in the synthesis of antiviral and anti-inflammatory agents. For example, derivatives of 3-oxohexanenitrile have been investigated for their ability to inhibit specific enzymes involved in pathogenic processes. This has opened up new avenues for drug discovery and development.

The synthesis of 3-oxohexanenitrile can be achieved through various methods, including the oxidation of hexanenitrile or the condensation of acetoacetic ester with cyanide sources. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. These improvements are crucial for large-scale applications in pharmaceutical manufacturing.

The environmental impact of producing and using 3-oxohexanenitrile is also a topic of interest. Modern synthetic routes emphasize green chemistry principles, aiming to minimize waste and reduce energy consumption. Such efforts align with global initiatives to promote sustainable chemical practices, ensuring that industrial processes remain environmentally responsible.

In conclusion, 3-oxohexanenitrile (CAS No. 4388-92-5) is a multifaceted compound with significant applications in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for developing novel bioactive molecules. As research continues to uncover new applications, this compound is poised to play an increasingly important role in the advancement of medicinal chemistry.